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Compound of Interest

Compound Name: 2,6-Dihydroxy-3-cyanopyridine

Cat. No.: B1208358 Get Quote

An In-depth Technical Guide to 2,6-
Dihydroxynicotinonitrile
This technical guide provides a comprehensive overview of 2,6-Dihydroxynicotinonitrile,

including its alternative names, chemical structure, relevant quantitative data, a detailed

experimental protocol for its synthesis, and a visualization of its potential role in signaling

pathways. This document is intended for researchers, scientists, and professionals in the field

of drug development.

Alternative Names and Identification
2,6-Dihydroxynicotinonitrile is known by several alternative names in scientific literature and

chemical databases. A consolidated list of these synonyms is provided below for easy

reference and cross-verification.
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Type Name

Systematic Name 2-hydroxy-6-oxo-1H-pyridine-3-carbonitrile

Common Name 2,6-Dihydroxynicotinonitrile

Synonym 2,6-dihydroxy-3-cyanopyridine[1][2][3][4][5]

Synonym 2,6-Dihydroxypyridine-3-carbonitrile[1][3]

Synonym 3-Cyano-2,6-dihydroxypyridine[1][2][3][4]

Synonym
1,2,5,6-Tetrahydro-2,6-dioxo-3-

pyridinecarbonitrile[1][3]

Synonym
1,2-Dihydro-6-hydroxy-2-oxo-3-

pyridinecarbonitrile[1][3]

Synonym
2-Hydroxy-6-oxo-1,6-dihydropyridine-3-

carbonitrile[1][3]

Synonym 3-Cyano-6-hydroxy-2(1H)-pyridinone[3]

CAS Number 35441-10-2[3][4]

Molecular Formula C₆H₄N₂O₂[1][4]

Molecular Weight 136.11 g/mol [1][4]

Chemical Structure
The chemical structure of 2,6-Dihydroxynicotinonitrile is depicted below. The molecule consists

of a dihydroxypyridine ring with a nitrile group substituted at the 3-position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://hmdb.ca/spectra/nmr_one_d/4876
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dihydroxy-3-cyanopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dihydroxy-3-cyanopyridine
https://www.benchchem.com/product/b1208358#2-6-dihydroxynicotinonitrile-alternative-names-and-structure
https://www.benchchem.com/product/b1208358#2-6-dihydroxynicotinonitrile-alternative-names-and-structure
https://www.benchchem.com/product/b1208358#2-6-dihydroxynicotinonitrile-alternative-names-and-structure
https://www.benchchem.com/product/b1208358#2-6-dihydroxynicotinonitrile-alternative-names-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1208358?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

